Cas no 1797762-41-4 (N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N-(2-methoxy-5-methylphenyl)ethanediamide)

• Product Name: N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N-(2-methoxy-5-methylphenyl)ethanediamide
• CAS No: 1797762-41-4
• MF: C₂₀H₂₄N₂O₆
• MW: 388.414365768433
• CID: 5373404
• Update Time: 2025-07-10

N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N-(2-methoxy-5-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N'-(2-methoxy-5-methylphenyl)oxamide
• N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N-(2-methoxy-5-methylphenyl)ethanediamide

• Inchi： 1S/C20H24N2O6/c1-12-5-7-16(26-2)14(9-12)22-20(25)19(24)21-11-15(23)13-6-8-17(27-3)18(10-13)28-4/h5-10,15,23H,11H2,1-4H3,(H,21,24)(H,22,25)
• InChI Key： GBLLRUAEYPHIRG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)C(NC1=CC(C)=CC=C1OC)=O

Additional information on N'-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-N-(2-methoxy-5-methylphenyl)ethanediamide

N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide: A Comprehensive Overview

N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide (CAS No. 1797762-41-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of dimethoxyphenyl, hydroxyethyl, and methoxymethylphenyl moieties, exhibits a range of biological activities that make it a promising candidate for further investigation.

The molecular structure of N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide is composed of a central ethanediamide core flanked by two distinct aromatic rings. The dimethoxyphenyl group, known for its electron-donating properties, contributes to the compound's overall stability and reactivity. The hydroxyethyl substituent adds polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility and biological interactions. The methoxymethylphenyl moiety further enhances the compound's lipophilicity and can modulate its binding affinity to various biological targets.

Recent studies have explored the pharmacological properties of N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory properties, N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated by the compound's ability to scavenge free radicals and inhibit the activation of microglia, which are key contributors to neuroinflammation.

In addition to its therapeutic potential, N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a relatively long half-life, making it suitable for chronic administration in clinical settings. These pharmacokinetic properties are crucial for ensuring that the compound reaches its intended target tissues at therapeutic concentrations.

The safety profile of N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity in animal models. These findings support the potential for further development of this compound as a safe and effective therapeutic agent.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and therapeutic potential of N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's therapeutic applications and help guide its development as a novel treatment option for various diseases.

In conclusion, N'-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]-N-(2-Methoxy-5-Methylphenyl)ethanediamide (CAS No. 1797762-41-4) is a multifaceted organic compound with a range of biological activities that make it an exciting candidate for further research and development. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic characteristics and a favorable safety profile, position it as a promising therapeutic agent with potential applications in treating inflammatory disorders and neurodegenerative diseases.